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Compound of Interest

Compound Name: 10-Hydroxyscandine

Cat. No.: B1155811

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxyscandine is a naturally occurring alkaloid isolated from the stem bark of Melodinus
tenuicaudatus.[1] While research on the specific biological activities of 10-Hydroxyscandine is
limited, other alkaloids from the Melodinus genus have demonstrated cytotoxic effects against
various cancer cell lines.[2][3] These findings suggest that 10-Hydroxyscandine may possess
therapeutic potential, warranting further investigation.

These application notes provide a framework for the initial screening of 10-Hydroxyscandine
for potential anti-inflammatory and cytotoxic activities. The following protocols and hypothetical
data serve as a guide for researchers to design and execute preclinical studies to evaluate the
therapeutic promise of this compound.
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Characteristic

Value

IUPAC Name

methyl (1S,10R,12S,19S)-12-ethenyl-4-hydroxy-
9-0x0-8,16-
diazapentacyclo[10.6.1.01,10.02,7.016,19]nona
deca-2(7),3,5,13-tetraene-10-carboxylate

Molecular Formula

C21H22N204

Molecular Weight 366.417 g/mol

CAS Number 119188-47-5

Appearance Powder

Purity >95% (as specified by supplier)
Solubility Soluble in DMSO, Methanol

Hypothetical Screening Cascade for 10-

Hydroxyscandine

A tiered screening approach is proposed to efficiently evaluate the potential therapeutic

activities of 10-Hydroxyscandine. This cascade begins with broad in vitro cytotoxicity

screening, followed by more focused anti-inflammatory assays if promising activity is observed.
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Tier 1: In Vitro Cytotoxicity Screening

[Prepare Stock Solution of 10-Hydroxyscandine in DMSO}

'

[Select Panel of Human Cancer Cell Lines)

(e.g., MCF-7, A549, HCT116, HeLa)

i

[Perform MTT or CellTiter-Glo Assa)D

(72-hour incubation)

[Determine IC50 Values)

If cytotoxic at high
concentrations, proceed
to anti-inflammatory assays
at non-toxic doses.

4 T
Y

Select Relevant Cell Line
(e.g., RAW 264.7 macrophages)

'

Induce Inflammatory Response
(e.g., with Lipopolysaccharide - LPS)

'

ier 2: Anti-Inflammatory Activity Screening

[Treat with 10-Hydroxyscandine )

i

Measure Nitric Oxide (NO) Production
(Griess Assay)

N

Measure Pro-inflammatory Cytokine Levels
(e.g., TNF-q, IL-6) via ELISA
J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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